7-Hydroxycoumarin glucuronide sodium salt
7-Hydroxycoumarin glucuronide sodium salt
Brand Name:
Vulcanchem
CAS No.:
168286-98-4
VCID:
VC0196166
InChI:
InChI=1S/C15H14O9.Na/c16-9-4-2-6-1-3-7(5-8(6)23-9)22-15-12(19)10(17)11(18)13(24-15)14(20)21;/h1-5,10-13,15,17-19H,(H,20,21);/q;+1/p-1/t10-,11-,12+,13-,15+;/m0./s1
SMILES:
C1=CC(=CC2=C1C=CC(=O)O2)OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C15H13NaO9
Molecular Weight:
360.25 g/mol
7-Hydroxycoumarin glucuronide sodium salt
CAS No.: 168286-98-4
VCID: VC0196166
Molecular Formula: C15H13NaO9
Molecular Weight: 360.25 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 168286-98-4 |
|---|---|
| Product Name | 7-Hydroxycoumarin glucuronide sodium salt |
| Molecular Formula | C15H13NaO9 |
| Molecular Weight | 360.25 g/mol |
| IUPAC Name | sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-oxochromen-7-yl)oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C15H14O9.Na/c16-9-4-2-6-1-3-7(5-8(6)23-9)22-15-12(19)10(17)11(18)13(24-15)14(20)21;/h1-5,10-13,15,17-19H,(H,20,21);/q;+1/p-1/t10-,11-,12+,13-,15+;/m0./s1 |
| Standard InChIKey | SKHLGBDGEPDEME-KSOKONAESA-M |
| SMILES | C1=CC(=CC2=C1C=CC(=O)O2)OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+] |
| Canonical SMILES | C1=CC(=CC2=C1C=CC(=O)O2)OC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+] |
| Appearance | Off-White to Pale Yellow Solid |
| Purity | > 95% |
| Synonyms | 2-Oxo-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Monosodium Salt; Umbelliferyl β-D-Glucuronide Sodium Salt |
| PubChem Compound | 23675380 |
| Last Modified | Aug 15 2023 |
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